Cas no 1807090-59-0 (Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1807090-59-0
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4875565
• Update Time: 2025-06-08

Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-8(17)4-6-3-7(5-15)16-10(9(6)14)11(12)13/h3,11H,2,4H2,1H3
• InChI Key： ZDMBJJOEMMMCCY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate

Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807090-59-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807090-59-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, incorporating both cyano and difluoromethyl groups, alongside an iodine substituent, makes it a versatile building block for drug discovery and development.

The Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate molecule exhibits a pyridine core, which is a common scaffold in many pharmaceutical agents due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of the cyano group at the 6-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. Additionally, the difluoromethyl group at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule.

The iodine atom at the 3-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in medicinal chemistry to construct complex molecular architectures. These reactions allow for the introduction of diverse substituents at specific positions of the pyridine ring, enabling the synthesis of novel compounds with tailored biological activities. The acetoate ester group at the 4-position not only serves as a protecting group for carboxylic acid functionalities but also can be hydrolyzed to yield a free carboxylic acid under appropriate conditions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives, particularly those featuring halogen substituents. Halogenated pyridines are known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. The Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate compound is no exception and has been investigated for its potential in several therapeutic areas.

One of the most compelling applications of this compound is in the development of anticancer agents. The combination of cyano and difluoromethyl groups has been shown to enhance binding affinity to target enzymes and receptors involved in cancer cell proliferation and survival. Preclinical studies have demonstrated that derivatives of this compound can inhibit key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various types of cancer. The iodine atom further allows for site-specific modifications that can improve drug solubility and bioavailability.

Another area where this compound has shown promise is in antiviral research. The structural features of Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate make it an excellent candidate for developing inhibitors targeting viral enzymes such as proteases and polymerases. Recent studies have highlighted its potential in inhibiting replication cycles of RNA viruses by interfering with critical enzymatic steps. The electron-withdrawing nature of the cyano and difluoromethyl groups ensures strong interactions with viral targets, while the iodine atom provides flexibility for further derivatization to optimize pharmacokinetic properties.

The compound also finds utility in designing novel antimicrobial agents. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to explore alternative therapeutic strategies. Pyridine-based compounds have demonstrated efficacy against Gram-positive and Gram-negative bacteria due to their ability to disrupt bacterial cell wall synthesis and metabolic pathways. The unique structural motifs present in Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate make it a valuable scaffold for generating novel antimicrobial agents with improved spectrum coverage and reduced resistance profiles.

The synthetic methodologies for preparing Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate are well-documented and have been optimized for scalability and efficiency. Typically, the synthesis involves multi-step reactions starting from commercially available pyridine precursors. Key steps include halogenation at the desired positions using appropriate reagents such as N-bromosuccinimide or iodinating agents like N-Iodosuccinimide (NIS). Subsequent functionalization with cyano and difluoromethyl groups is achieved through nucleophilic addition or metal-catalyzed cross-coupling reactions.

The introduction of the acetoate ester group is typically performed via esterification reactions using acetic anhydride or carboxylic acid derivatives under acidic or basic conditions. Each synthetic step is carefully monitored using analytical techniques such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy to ensure high yield and purity. Once synthesized, the compound is purified through recrystallization or column chromatography to meet pharmaceutical-grade standards.

The versatility of Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate extends beyond its role as an intermediate; it also serves as a starting material for exploring new synthetic pathways and reaction mechanisms. Researchers have leveraged its unique reactivity to develop innovative synthetic strategies that could be applied to other heterocyclic compounds. For instance, palladium-catalyzed coupling reactions involving this compound have led to novel fused heterocycles with potential pharmaceutical applications.

The growing body of literature on halogenated pyridines underscores their significance in drug discovery efforts. Computational studies have predicted that modifications around the pyridine core can significantly impact biological activity, providing valuable insights for medicinal chemists designing new molecules. The structural features of this compound make it an attractive candidate for further derivatization experiments aimed at optimizing potency, selectivity, and pharmacokinetic properties.

In conclusion, Ethyl 6-cyano-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1807090-59-0) represents a cornerstone in modern pharmaceutical synthesis due to its multifunctional nature and broad applicability across various therapeutic areas. Its unique structural motifs enable diverse chemical transformations that facilitate the development of novel biologically active compounds targeting cancer, viruses, bacteria, and other diseases.